Cas no 1558251-76-5 (2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1558251-76-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6431005
• PubChem ID: 84008998
• Update Time: 2025-05-22

2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1843042
• 1558251-76-5

• Inchi： 1S/C11H11NO4/c1-6-2-3-7(12(15)16)4-8(6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)
• InChI Key： KYNCUGRWGZSZFW-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1558251-76-5)

2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1558251-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and nitrophenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a carboxylic acid functional group with a methyl-substituted aromatic ring, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for cyclopropane-containing compounds has surged due to their applications in drug discovery. Researchers are particularly interested in how the 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid scaffold can be modified to enhance pharmacokinetic properties. The nitro group in this compound offers opportunities for further chemical transformations, such as reduction to amines or conversion into other functional groups, which are critical in medicinal chemistry.

The synthesis of CAS No. 1558251-76-5 typically involves multi-step organic reactions, including cyclopropanation and nitration processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's stability under various conditions makes it suitable for long-term storage and transportation, aligning with industry standards for fine chemicals.

From an environmental perspective, 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid is subject to regulatory scrutiny regarding its biodegradability and ecological impact. Modern green chemistry approaches aim to minimize waste and improve the sustainability of its production. These efforts resonate with the growing trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

In the context of AI-driven drug discovery, this compound has been flagged in computational databases for its potential bioactivity. Machine learning models predict its relevance in targeting specific enzymes or receptors, making it a candidate for further experimental validation. Such intersections of computational chemistry and traditional synthesis highlight the compound's relevance in contemporary research.

For suppliers and distributors, CAS No. 1558251-76-5 represents a niche but growing market segment. Certificates of Analysis (CoA) and detailed technical data sheets are essential for ensuring compliance with global chemical regulations. Keywords like "high-purity cyclopropane derivatives" and "nitrophenyl carboxylic acid suppliers" are increasingly popular in search queries, reflecting commercial interest.

Future research directions for 2-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid may explore its utility in polymer chemistry or as a ligand in catalytic systems. Its structural features could inspire innovations in material science, particularly in designing functionalized surfaces or coatings. As the scientific community continues to investigate its properties, this compound is poised to remain a topic of discussion in peer-reviewed journals and conferences.